8-[(4-benzylpiperidin-1-yl)methyl]-1,3-dimethyl-7-[(naphthalen-1-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(4-benzylpiperidin-1-yl)methyl]-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-4,5-dihydropurine-2,6-dione
• InChI: InChI=1S/C31H35N5O2/c1-33-29-28(30(37)34(2)31(33)38)36(20-25-13-8-12-24-11-6-7-14-26(24)25)27(32-29)21-35-17-15-23(16-18-35)19-22-9-4-3-5-10-22/h3-14,23,28-29H,15-21H2,1-2H3
• InChI Key: BJCBCUFWVFBSCQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2C(C(=O)N(C1=O)C)N(C(=N2)CN3CCC(CC3)CC4=CC=CC=C4)CC5=CC=CC6=CC=CC=C65
• Molecular Formula: C31H35N5O2
• Molecular Weight: 509.6 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a purine dione group, which is a type of heterocyclic aromatic organic compound. It also has a benzylpiperidin-1-yl group and a naphthalen-1-yl group, both of which are aromatic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The purine ring system is planar, while the piperidine ring is not. The presence of the benzyl and naphthyl groups would add further complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple aromatic rings would likely make it relatively non-polar and insoluble in water.

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. For example, if it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a novel compound, further studies would be needed to fully understand its properties and potential applications.